2-chloro-N-quinolin-8-ylbenzamide

• CAS No.: 444112-59-8
• Molecular Formula: C16H11ClN2O
• Molecular Weight: 282.72g/mol
• IUPAC Name: 2-chloro-N-quinolin-8-ylbenzamide
• InChI: InChI=1S/C16H11ClN2O/c17-13-8-2-1-7-12(13)16(20)19-14-9-3-5-11-6-4-10-18-15(11)14/h1-10H,(H,19,20)
• InChI Key: JCSMGKUUEBFEAK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC3=C2N=CC=C3)Cl
• solubility: 0.3 [ug/mL]

Description

2-Chloro-N-quinolin-8-ylbenzamide is a heterocyclic compound featuring a benzamide core substituted with a chlorine atom at the 2-position and linked to a quinolin-8-yl group. Its molecular formula is C₁₆H₁₁ClN₂O (MW: 282.73 g/mol), with a logP of 3.96, indicating moderate lipophilicity . The quinoline moiety contributes to π-π stacking interactions, while the chlorine atom enhances electron-withdrawing effects, influencing both reactivity and binding affinity.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 4-Chloro-N-(quinolin-8-yl)benzamide (MW: 282.73 g/mol, logP: 3.96): This positional isomer differs only in the chlorine placement (4- vs. 2-position on the benzamide ring). Both isomers share similar lipophilicity but may differ in metabolic stability and solubility .
• This compound lacks the nitrogen-rich quinoline ring, limiting hydrogen-bonding interactions .

Backbone Modifications

• 2-(2-Aminophenyl)-N-(quinolin-8-yl)acetamide (MW: 277.32 g/mol): Replacing the benzamide with an acetamide backbone shortens the linker, reducing molecular rigidity. The 2-aminophenyl group introduces an additional hydrogen bond donor (HBD count: 2 vs. This modification may alter pharmacokinetic properties, such as absorption and excretion .
• The methoxy group on the aniline ring introduces electron-donating effects, contrasting with the electron-withdrawing chlorine in the parent compound. The crystal structure reveals a dihedral angle of 70.22° between the quinoline and benzene rings, suggesting reduced coplanarity compared to 2-chloro-N-quinolin-8-ylbenzamide, which may impact stacking interactions .

Data Table: Key Properties of 2-Chloro-N-quinolin-8-ylbenzamide and Analogs

Compound Name	Molecular Weight (g/mol)	logP	Key Structural Features	Potential Applications
2-Chloro-N-quinolin-8-ylbenzamide	282.73	3.96	2-Cl benzamide, quinolin-8-yl	Antimicrobial, anticancer
4-Chloro-N-(quinolin-8-yl)benzamide	282.73	3.96	4-Cl benzamide, quinolin-8-yl	Structural isomer studies
2-Chloro-6-methyl-N-phenylbenzamide	260.72 (estimated)	~4.1*	2-Cl, 6-Me, phenyl	Lipophilicity-driven uptake
2-(2-Aminophenyl)-N-quinolin-8-ylacetamide	277.32	~3.5*	Acetamide, 2-aminophenyl	Enhanced H-bonding

*Estimated based on structural similarity.